Cas no 2171810-97-0 (4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid
• CAS No: 2171810-97-0
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5829337
• PubChem ID: 165804446
• Update Time: 2025-06-08

4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid
• 2171810-97-0
• 4-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]-N-methylformamido}butanoic acid
• EN300-1512452

• Inchi： 1S/C27H25FN2O5/c1-30(15-7-14-24(31)32)26(33)21-12-6-13-23(25(21)28)29-27(34)35-16-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-6,8-13,22H,7,14-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： YGCBSYMAJXHSMU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid

Research Briefing on 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid (CAS: 2171810-97-0)

The compound 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid (CAS: 2171810-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, applications, and potential therapeutic implications. The compound's unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorophenyl moiety, make it particularly interesting for peptide synthesis and drug development.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines during peptide chain elongation, while the fluorophenyl moiety contributes to the stability and bioavailability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in producing fluorinated peptide analogs with enhanced metabolic stability and target binding affinity.

In terms of synthetic methodology, researchers have developed optimized protocols for the preparation of 2171810-97-0. A notable advancement comes from a 2024 Organic Process Research & Development publication, which describes a scalable, high-yield synthesis route with improved purity profiles. The process utilizes microwave-assisted coupling reactions, reducing reaction times from hours to minutes while maintaining excellent stereochemical control.

The pharmacological potential of derivatives containing this structural motif has been explored in several recent investigations. Particularly promising are its applications in the development of protease inhibitors and G protein-coupled receptor (GPCR) modulators. Computational modeling studies suggest that the fluorinated aromatic system can participate in unique halogen bonding interactions with biological targets, potentially leading to improved selectivity profiles.

Analytical characterization of 2171810-97-0 has benefited from advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods have confirmed the compound's stability under various storage conditions and provided detailed structural insights that are crucial for quality control in pharmaceutical applications.

Looking forward, researchers anticipate expanding the utility of this building block in the development of novel peptide-based therapeutics, particularly for challenging targets in oncology and infectious diseases. Current limitations in large-scale production are being addressed through continuous flow chemistry approaches, which may facilitate broader adoption in industrial settings.

In conclusion, 4-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid represents a versatile and valuable tool in modern medicinal chemistry. Its ongoing optimization and application underscore the importance of specialized building blocks in the development of next-generation therapeutics. Future research directions may focus on exploring its use in combinatorial chemistry libraries and targeted drug delivery systems.